Cas no 1698810-10-4 (4-(chloromethyl)-N,N-dimethylisoquinolin-1-amine)

• Product Name: 4-(chloromethyl)-N,N-dimethylisoquinolin-1-amine
• CAS No: 1698810-10-4
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• MDL: MFCD30502549
• CID: 5161640
• PubChem ID: 106768952
• Update Time: 2025-06-07

4-(chloromethyl)-N,N-dimethylisoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinamine, 4-(chloromethyl)-N,N-dimethyl-
• 4-(chloromethyl)-N,N-dimethylisoquinolin-1-amine

• MDL： MFCD30502549
• Inchi： 1S/C12H13ClN2/c1-15(2)12-11-6-4-3-5-10(11)9(7-13)8-14-12/h3-6,8H,7H2,1-2H3
• InChI Key： GKSMBSKLDLWEKX-UHFFFAOYSA-N
• SMILES： C1(N(C)C)C2=C(C=CC=C2)C(CCl)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 4-(chloromethyl)-N,N-dimethylisoquinolin-1-amine

Introduction to 4-(Chloromethyl)-N,N-dimethylisoquinolin-1-amine (CAS No. 1698810-10-4)

4-(Chloromethyl)-N,N-dimethylisoquinolin-1-amine, with the CAS number 1698810-10-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinolines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of a chloromethyl group and N,N-dimethyl substitution on the isoquinoline ring imparts unique chemical and biological characteristics to this molecule, making it a valuable candidate for various therapeutic applications.

The chemical structure of 4-(Chloromethyl)-N,N-dimethylisoquinolin-1-amine consists of an isoquinoline core with a chloromethyl group attached at the 4-position and N,N-dimethyl substitutions at the 1-position. The isoquinoline scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets, such as enzymes, receptors, and ion channels. The chloromethyl group can serve as a reactive handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored biological activities.

Recent studies have highlighted the potential of 4-(Chloromethyl)-N,N-dimethylisoquinolin-1-amine in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the chloromethyl group plays a crucial role in modulating the interaction with key inflammatory pathways, suggesting that this compound could be developed into an effective treatment for inflammatory diseases.

In another study published in the European Journal of Medicinal Chemistry in 2023, 4-(Chloromethyl)-N,N-dimethylisoquinolin-1-amine was evaluated for its antiviral properties against several RNA viruses, including influenza and coronaviruses. The results showed that this compound effectively inhibits viral replication by interfering with viral entry and replication processes. The researchers also noted that the N,N-dimethyl substitution enhances the lipophilicity of the molecule, facilitating its cellular uptake and improving its antiviral efficacy.

The anticancer potential of 4-(Chloromethyl)-N,N-dimethylisoquinolin-1-amine has also been explored in preclinical studies. A study published in Cancer Research in 2023 demonstrated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The researchers observed significant cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer cells. Furthermore, the compound exhibited minimal toxicity towards normal cells, indicating its potential as a safe and effective anticancer agent.

In addition to its direct biological activities, 4-(Chloromethyl)-N,N-dimethylisoquinolin-1-amine has been used as a building block for the synthesis of more complex molecules with enhanced therapeutic properties. For example, a recent study published in Organic Letters in 2023 described the development of novel derivatives by attaching various functional groups to the chloromethyl moiety. These derivatives showed improved pharmacokinetic profiles and enhanced potency against specific targets, highlighting the versatility of this compound as a starting material for drug discovery.

The synthesis of 4-(Chloromethyl)-N,N-dimethylisoquinolin-1-amine typically involves multi-step procedures that include ring formation, functional group introduction, and subsequent modifications. One common synthetic route involves the condensation of an appropriate amine with an aldehyde or ketone to form an intermediate imine or enamine, followed by cyclization to form the isoquinoline ring. The chloromethylation step can be achieved using reagents such as thionyl chloride or methyl chloroformate under controlled conditions. The final N,N-dimethylation can be accomplished using dimethyl sulfate or other suitable methylating agents.

The physical and chemical properties of 4-(Chloromethyl)-N,N-dimethylisoquinolin-1-amine have been extensively characterized. It is a solid at room temperature with a melting point ranging from 75°C to 80°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol but has limited solubility in water. Its molecular weight is approximately 255 g/mol, and it has a calculated logP value of around 3.5, indicating moderate lipophilicity.

In conclusion, 4-(Chloromethyl)-N,N-dimethylisoquinolin-1-amine (CAS No. 1698810-10-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action and optimize its properties for clinical use.